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Cat. No.: B097309 Get Quote

An In-depth Technical Guide to Isosaponarin
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isosaponarin is a flavone glycoside, a class of natural products known for their diverse

biological activities.[1][2] This compound is notably found in the leaves of wasabi (Eutrema

japonicum) and has been a subject of interest for its potential therapeutic applications.[3][4]

Structurally, it is characterized by an apigenin backbone to which two glucose units are

attached.[1][3] Isosaponarin has demonstrated a range of biological effects, including

antioxidant, antimicrobial, anti-inflammatory, and anti-tumor properties.[1][2][4] This guide

provides a comprehensive overview of the chemical structure, physicochemical properties,

biological activities, and relevant experimental protocols for Isosaponarin.

Chemical Structure and Properties
Isosaponarin is systematically named 5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-2-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxyphenyl]chromen-4-one.[5] Its structure consists of an apigenin core with a glucose

molecule C-glycosidically linked at the C-6 position and another glucose molecule O-

glycosidically linked at the 4'-position.[1]
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A summary of the key physicochemical properties of Isosaponarin is presented in the table

below.

Property Value Reference

Molecular Formula C27H30O15 [3][6]

Molecular Weight 594.52 g/mol [3][5][6]

Appearance Yellow crystalline powder [6]

Melting Point 236-237°C [6]

Boiling Point (Predicted) 970.8 ± 65.0 °C [6]

Solubility

Almost insoluble in water

(0.083 g/L at 25°C). Soluble in

DMSO, methanol, and ethanol.

[6][7]

pKa (Predicted) 5.91 ± 0.40 [6]

CAS Number 19416-87-6 [3][6]
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Identifier Value Reference

IUPAC Name

5,7-dihydroxy-6-

[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-2-

[4-[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]chromen-4-one

[5]

SMILES

C1=CC(=CC=C1C2=CC(=O)C

3=C(O2)C=C(C(=C3O)

[C@H]4--INVALID-LINK--

CO)O)O">C@@HO)O)O[C@

H]5--INVALID-LINK--

CO)O)O">C@@HO

[5][8]

InChI

InChI=1S/C27H30O15/c28-7-

15-19(32)22(35)24(37)26(41-

15)18-12(31)6-14-

17(21(18)34)11(30)5-13(40-

14)9-1-3-10(4-2-9)39-27-

25(38)23(36)20(33)16(8-

29)42-27/h1-6,15-16,19-20,22-

29,31-38H,7-

8H2/t15-,16-,19-,20-,22+,23+,2

4-,25-,26+,27-/m1/s1

[5][6][8]

Biological Activity and Signaling Pathways
Isosaponarin exhibits a variety of biological activities, with its role in collagen synthesis being

a key area of research.

Collagen Synthesis
Isosaponarin has been shown to increase the synthesis of type I collagen in human

fibroblasts.[4][7][9] This effect is attributed to the up-regulation of the transforming growth
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factor-β type II receptor (TβR-II) and prolyl 4-hydroxylase (P4H) at both the protein and mRNA

levels.[4][6][7] Notably, Isosaponarin's mechanism of action does not involve an increase in

the production of TGF-β itself.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://journals.ekb.eg/article_394079_299047c9e259848a8bf2f05c87d03923.pdf
https://journals.ekb.eg/article_394079.html
https://journals.ekb.eg/article_394079.html
https://www.researchgate.net/figure/sosaponarin-It-is-a-unique-flavonoid-with-C-bond-found-in-the-leaves-of-wasabi-and-has_fig3_379763721
https://www.medchemexpress.com/isosaponarin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isosaponarin
https://pubchem.ncbi.nlm.nih.gov/compound/Isosaponarin
https://pubchem.ncbi.nlm.nih.gov/compound/Isosaponarin
https://www.chembk.com/en/chem/isosaponarin
https://www.chemfaces.com/natural/Isosaponarin-CFN90133.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907025988380981
https://www.researchgate.net/publication/42611656_The_effect_of_isosaponarin_isolated_from_wasabi_leaf_on_collagen_synthesis_in_human_fibroblasts_and_its_underlying_mechanism
https://www.benchchem.com/product/b097309#what-is-the-chemical-structure-of-isosaponarin
https://www.benchchem.com/product/b097309#what-is-the-chemical-structure-of-isosaponarin
https://www.benchchem.com/product/b097309#what-is-the-chemical-structure-of-isosaponarin
https://www.benchchem.com/product/b097309#what-is-the-chemical-structure-of-isosaponarin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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